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Compound Name:
8-(Trifluoromethyl)quinolin-6-

amine

CAS No.: 1080640-91-0

Cat. No.: B1429151

Get Quote

Executive Summary & Rationale
The quinoline scaffold remains a "privileged structure" in medicinal chemistry, serving as the

backbone for antimalarials, kinase inhibitors, and antibacterial agents. While 8-aminoquinolines

(e.g., Primaquine, Tafenoquine) are well-established for their activity against latent liver-stage

malaria, 6-aminoquinolines represent a distinct chemotype often utilized as precursors for

kinase inhibitors (e.g., targeting FLT3 or EGFR) or as novel anti-infectives.

This guide analyzes the 8-(Trifluoromethyl)quinolin-6-amine scaffold. This specific

substitution pattern is designed to address two critical failure modes in quinoline drug

development: metabolic instability at the C8 position and sub-optimal membrane permeability.

The "Fluorine Effect" in this Scaffold
The introduction of a trifluoromethyl (-CF
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) group at the C8 position is not merely a steric modification; it is a profound electronic and
physicochemical alteration.

Feature
Effect of 8-CF

Substitution
Mechanistic Advantage

Metabolic Stability
Blocks CYP450 oxidation at

C8

Prevents formation of toxic

quinone-imine metabolites

common in 8-H analogs.

Lipophilicity Increases LogP (~ +1.2 units)

Enhances passive membrane

transport and blood-brain

barrier (BBB) penetration.

Electronic (pKa)
Strong electron-withdrawal (

)

Lowers pKa of the ring

Nitrogen (N1), reducing

lysosomal trapping in non-

target tissues.

Physicochemical & SAR Comparison
The following table contrasts the 8-trifluoromethyl analog with its direct structural competitors:

the unsubstituted parent (8-H) and the chlorinated analog (8-Cl).

Table 1: Comparative Physicochemical Profile[1][2]
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Parameter

8-

(Trifluoromethyl

)quinolin-6-

amine

Quinolin-6-

amine (Parent)

8-

Chloroquinolin-

6-amine

Implication

Molecular Weight 212.17 g/mol 144.17 g/mol 178.62 g/mol

CF

adds bulk but

remains within

"Rule of 5".

Calc. LogP 2.8 - 3.1 1.6 - 1.8 2.2 - 2.4

Higher LogP

improves

intracellular

bioavailability for

cytosolic targets.

N1 Basic pKa ~2.5 - 3.0 ~4.9 ~3.8

Reduced basicity

decreases off-

target hERG

binding liability.

C8 Metabolic

Liability
Blocked

High (Oxidation

prone)

Moderate

(Dehalogenation

possible)

CF

is the gold

standard for

metabolic

blocking.

Electronic

Character

Electron

Deficient Ring

Electron Rich

Ring
Moderate

8-CF

deactivates the

ring, potentially

reducing

oxidative toxicity.
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Analyst Note: The significant drop in pKa of the quinoline nitrogen in the 8-CF

analog is a critical design feature. While high basicity (pKa > 8) drives lysosomal

accumulation (useful for antimalarials like Chloroquine), it is often detrimental for

cytosolic kinase inhibitors due to sequestration away from the target. The 8-CF

analog favors cytosolic retention.

Structural Logic & Signaling Pathway
To visualize how this scaffold functions within a biological system (specifically highlighting the

metabolic blockade), refer to the diagram below.

Diagram 1: SAR and Metabolic Logic of 8-CF3-Quinolin-
6-amine

8-(Trifluoromethyl)
quinolin-6-amine

Position C6: Amine
(Linker/H-Bond Donor)

Position C8: Trifluoromethyl
(Metabolic Block)

Position N1: Ring Nitrogen
(pKa Modulation)

Target Binding
(Kinase Hinge / Heme)

 H-Bond Interaction

CYP450 Oxidation
(Blocked)

 Steric/Electronic Shield

Enhanced Permeability
(Lipophilicity)

 +LogP Effect

 Reduced Ionization

Click to download full resolution via product page

Caption: Functional decomposition of the scaffold. The C8-CF3 group acts as a metabolic

shield and lipophilicity enhancer, while the C6-amine serves as the primary vector for target

engagement.
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Synthetic Protocols
Reliable access to the scaffold is a prerequisite for SAR exploration. The introduction of the

trifluoromethyl group is challenging due to the deactivated nature of the pyridine ring in

quinoline.

Method A: The Modified Skraup Synthesis (De Novo
Construction)
This method is preferred for scalability and cost-efficiency.

Reagents:

4-Amino-3-(trifluoromethyl)aniline (Starting Material)

Glycerol

Sulfuric Acid (

)

Nitrobenzene (Oxidant) or Iodine

Protocol:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-amino-3-

(trifluoromethyl)aniline (1.0 eq) in concentrated

(5.0 eq).

Addition: Add glycerol (1.5 eq) dropwise. Add nitrobenzene (0.8 eq) carefully (exothermic).

Cyclization: Heat the mixture to 140°C for 4 hours. The Skraup reaction cyclizes the glycerol-

derived acrolein onto the aniline.

Workup: Cool to room temperature. Pour onto crushed ice. Neutralize with

to pH 9.
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Extraction: Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

.

Purification: Flash column chromatography (Hexane:EtOAc 80:20).

Yield: Typically 45-60% of 8-(trifluoromethyl)quinolin-6-amine.

Method B: Late-Stage Trifluoromethylation (Radical
Functionalization)
Best for diversifying existing quinoline libraries.

Protocol:

Reactants: Quinolin-6-amine (protected as acetamide), Sodium triflinate (Langlois reagent),

t-BuOOH.

Conditions: React in DMSO/Water at 50°C.

Note: This method often yields a mixture of regioisomers (C2, C4, C8), requiring difficult

separation. Method A is recommended for purity.

Biological Performance Evaluation
When evaluating this scaffold, the following assays validate the "Structure-Activity" claims.

Assay 1: Microsomal Stability (Metabolic Validation)
Objective: Prove that 8-CF

blocks oxidative metabolism compared to 8-H.

System: Human Liver Microsomes (HLM) + NADPH regenerating system.

Protocol:

Incubate test compound (1
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M) with HLM (0.5 mg/mL) at 37°C.

Quench aliquots at 0, 15, 30, and 60 min with ice-cold acetonitrile.

Analyze via LC-MS/MS.

Expected Result:

8-H Analog:

min (Rapid clearance).

8-CF

Analog:

min (High stability).

Assay 2: Cell Viability (Cytotoxicity)
Objective: Ensure the fluorinated analog does not induce non-specific toxicity (a common risk

with aniline-like metabolites).

Cell Line: HepG2 (Liver) or HEK293 (Kidney).

Readout: MTT or CellTiter-Glo.

Threshold: An IC

> 50

M is generally required to confirm the compound is not a general toxin.

Synthesis & Testing Workflow Diagram
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Phase 1: Synthesis

Phase 2: Validation

Start: 4-Amino-3-CF3-aniline

Skraup Cyclization
(Glycerol/H2SO4)

Purification
(Flash Chromatography)

8-CF3-Quinolin-6-amine

Microsomal Stability
(LC-MS/MS)

Target Assay
(e.g., Kinase IC50)

Click to download full resolution via product page

Caption: Step-by-step workflow from raw material to validated lead compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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